molecular formula C8H6ClN3O B8460025 6-Acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine

6-Acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine

Cat. No.: B8460025
M. Wt: 195.60 g/mol
InChI Key: YGEPLPXGZARNJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6ClN3O

Molecular Weight

195.60 g/mol

IUPAC Name

1-(7-chloro-1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone

InChI

InChI=1S/C8H6ClN3O/c1-4(13)5-2-10-6-3-11-12-8(6)7(5)9/h2-3H,1H3,(H,11,12)

InChI Key

YGEPLPXGZARNJG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CN=C2C=NNC2=C1Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-acetyl-4,7-dihydro-7-oxo-1H-pyrazolo-[4,3-b]pyridine (D14, 1.6 g, 9 mmol) and phosphorus oxychloride (15 ml) was heated at 80° C. for 30 min. Excess reagent was removed in vacuo, water was added and the mixture was adjusted to pH 9 with 10% sodium carbonate solution. The resulting mixture was extracted with ethyl acetate (4×50 ml), and the extracts were washed with brine, dried (MgSO4) and evaporated in vacuo to leave the title compound as a yellow solid, which was used without further purification.
Name
6-acetyl-4,7-dihydro-7-oxo-1H-pyrazolo-[4,3-b]pyridine
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One

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